Cas no 2229614-69-9 (1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-ol)
1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-ol
- EN300-1737002
- 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol
- 2229614-69-9
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- Inchi: 1S/C9H9N3O/c1-2-8(13)7-5-10-9-3-4-11-12(9)6-7/h2-6,8,13H,1H2
- InChI Key: FFLXVLCWGWBEGR-UHFFFAOYSA-N
- SMILES: OC(C=C)C1C=NC2=CC=NN2C=1
Computed Properties
- Exact Mass: 175.074561919g/mol
- Monoisotopic Mass: 175.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 50.4Ų
1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1737002-0.05g |
1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol |
2229614-69-9 | 0.05g |
$1104.0 | 2023-09-20 | ||
| Enamine | EN300-1737002-0.1g |
1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol |
2229614-69-9 | 0.1g |
$1157.0 | 2023-09-20 | ||
| Enamine | EN300-1737002-0.25g |
1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol |
2229614-69-9 | 0.25g |
$1209.0 | 2023-09-20 | ||
| Enamine | EN300-1737002-0.5g |
1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol |
2229614-69-9 | 0.5g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1737002-1.0g |
1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol |
2229614-69-9 | 1g |
$1315.0 | 2023-06-04 | ||
| Enamine | EN300-1737002-2.5g |
1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol |
2229614-69-9 | 2.5g |
$2576.0 | 2023-09-20 | ||
| Enamine | EN300-1737002-5.0g |
1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol |
2229614-69-9 | 5g |
$3812.0 | 2023-06-04 | ||
| Enamine | EN300-1737002-10.0g |
1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol |
2229614-69-9 | 10g |
$5652.0 | 2023-06-04 | ||
| Enamine | EN300-1737002-1g |
1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol |
2229614-69-9 | 1g |
$1315.0 | 2023-09-20 | ||
| Enamine | EN300-1737002-5g |
1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol |
2229614-69-9 | 5g |
$3812.0 | 2023-09-20 |
1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-ol Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-ol
Comprehensive Overview of 1-{Pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol (CAS No. 2229614-69-9)
The compound 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol (CAS No. 2229614-69-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrimidine core and a prop-2-en-1-ol side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and material science.
One of the key reasons for the growing interest in 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, often used to design potent and selective kinase inhibitors. This has led to a surge in searches for "pyrazolo[1,5-a]pyrimidine derivatives" and "kinase inhibitor synthesis" in scientific databases and AI-driven research tools.
In addition to its pharmaceutical applications, 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol is also explored in agrochemical research. The prop-2-en-1-ol moiety can serve as a reactive handle for further functionalization, enabling the creation of novel pesticides and herbicides. With the increasing demand for sustainable agriculture, researchers are investigating how this compound can contribute to the development of eco-friendly crop protection agents. Searches for "agrochemical intermediates" and "green chemistry in agriculture" often highlight the relevance of such molecules.
The synthesis of 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to improve yields and reduce reaction times. These innovations align with the broader trend toward "sustainable synthetic methods" and "process optimization in organic chemistry," which are hot topics in both academic and industrial settings.
From a commercial perspective, the market for pyrazolo[1,5-a]pyrimidine-based compounds is expanding, driven by their utility in drug discovery and agrochemical applications. Suppliers and manufacturers of 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol are focusing on scalability and cost-effectiveness to meet the growing demand. This has led to increased online queries for "CAS 2229614-69-9 suppliers" and "bulk purchase of pyrazolo[1,5-a]pyrimidine derivatives," reflecting the compound's commercial significance.
In summary, 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol (CAS No. 2229614-69-9) is a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable building block for researchers and industries alike. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.
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